(NE)-N-spiro[2.5]octan-7-ylidenehydroxylamine

• IUPAC Name: (NE)-N-spiro[2.5]octan-7-ylidenehydroxylamine
• InChI: InChI=1S/C8H13NO/c10-9-7-2-1-3-8(6-7)4-5-8/h10H,1-6H2/b9-7+
• InChI Key: CUPAAIJMJNQFAJ-VQHVLOKHSA-N
• Canonical SMILES: C1CC(=NO)CC2(C1)CC2
• Isomeric SMILES: C1C/C(=N\O)/CC2(C1)CC2
• Molecular Formula: C8H13NO
• Molecular Weight: 139.19 g/mol

Description

Synthesis Analysis

This involves detailing the methods and reagents used to synthesize the compound. It may also include yield percentages and reaction conditions such as temperature and pressure.

Molecular Structure Analysis

This involves the use of techniques such as X-ray crystallography, NMR spectroscopy, and mass spectrometry to determine the molecular structure of the compound.

Chemical Reactions Analysis

This involves studying the reactions that the compound undergoes. It includes identifying the reactants, products, and the conditions under which the reaction occurs.

Physical And Chemical Properties Analysis

This involves determining properties such as melting point, boiling point, solubility, and reactivity.

Scientific Research Applications

Medicinal Chemistry and Drug Development

• Nitric Oxide (NO) Donor : N-[(5E)-spiro[2.5]octan-5-ylidene]hydroxylamine can release NO, a signaling molecule involved in vasodilation, neurotransmission, and immune responses. .
• Anticancer Agents : The compound’s reactivity and NO release properties make it an intriguing candidate for developing novel anticancer agents. .

Agrochemicals and Crop Protection

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• Pesticides : Researchers investigate its potential as a pesticide due to its unique structure and reactivity. .

Materials Science and Catalysis

• Spiroindole Synthesis : The compound serves as a building block for synthesizing spiroindole and spirooxindole derivatives. .
• Catalyst Ligands : Researchers explore its use as a ligand in transition metal catalysis. .

Biological Studies and Chemical Biology

• Protein Modification : N-[(5E)-spiro[2.5]octan-5-ylidene]hydroxylamine can selectively modify proteins by reacting with cysteine residues. .
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Analytical Chemistry and Sensors

• NO Detection : Researchers develop sensors based on this compound to detect NO levels in biological samples. .
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Environmental Chemistry and Nitrogen Cycling

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Mechanism of Action

If the compound is biologically active, its mechanism of action would be studied. This could involve its interaction with biological macromolecules and its effects on biological pathways.

Safety and Hazards

This involves studying the compound’s toxicity, flammability, and environmental impact. Material safety data sheets (MSDS) are often used as a source of this information.

Future Directions

This involves a discussion of potential future research directions. This could include potential applications, areas of study that need further exploration, and the development of new synthesis methods.